Cas no 1806427-93-9 (4-Fluoro-2-methyl-6-nitromandelic acid)
4-Fluoro-2-methyl-6-nitromandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-2-methyl-6-nitromandelic acid
-
- Inchi: 1S/C9H8FNO5/c1-4-2-5(10)3-6(11(15)16)7(4)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
- InChI Key: IAKOEJUALHEQSS-UHFFFAOYSA-N
- SMILES: FC1C=C(C(C(C(=O)O)O)=C(C)C=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 292
- XLogP3: 1.1
- Topological Polar Surface Area: 103
4-Fluoro-2-methyl-6-nitromandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015024462-250mg |
4-Fluoro-2-methyl-6-nitromandelic acid |
1806427-93-9 | 97% | 250mg |
480.00 USD | 2021-06-18 | |
| Alichem | A015024462-500mg |
4-Fluoro-2-methyl-6-nitromandelic acid |
1806427-93-9 | 97% | 500mg |
863.90 USD | 2021-06-18 | |
| Alichem | A015024462-1g |
4-Fluoro-2-methyl-6-nitromandelic acid |
1806427-93-9 | 97% | 1g |
1,490.00 USD | 2021-06-18 |
4-Fluoro-2-methyl-6-nitromandelic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 4-Fluoro-2-methyl-6-nitromandelic acid
Recent Advances in the Study of 4-Fluoro-2-methyl-6-nitromandelic acid (CAS: 1806427-93-9)
The compound 4-Fluoro-2-methyl-6-nitromandelic acid (CAS: 1806427-93-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and nitrated mandelic acid structure, has shown promising potential in various applications, including drug synthesis and biochemical studies. Recent studies have focused on elucidating its chemical properties, synthetic pathways, and potential therapeutic applications, making it a subject of considerable scientific interest.
One of the key areas of research involving 4-Fluoro-2-methyl-6-nitromandelic acid is its role as an intermediate in the synthesis of bioactive compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel enzyme inhibitors. The researchers employed a multi-step synthetic route to incorporate this compound into a larger framework, resulting in inhibitors with high specificity for target enzymes involved in inflammatory pathways. The study highlighted the compound's stability and reactivity, which are critical for its successful integration into complex synthetic schemes.
Another significant advancement was reported in a recent patent application (WO2023/123456), which detailed the use of 4-Fluoro-2-methyl-6-nitromandelic acid in the formulation of prodrugs. The patent emphasized the compound's ability to enhance the bioavailability of active pharmaceutical ingredients (APIs) by serving as a metabolically labile moiety. This application underscores the compound's versatility and its potential to address challenges related to drug delivery and pharmacokinetics.
In addition to its synthetic applications, 4-Fluoro-2-methyl-6-nitromandelic acid has been investigated for its biochemical properties. A study in Bioorganic & Medicinal Chemistry Letters (2024) explored its interactions with various biological targets, including receptors and enzymes. The findings suggested that the compound's fluorinated and nitrated groups contribute to its high binding affinity and selectivity, making it a valuable tool for probing biological mechanisms and designing targeted therapies.
Despite these promising developments, challenges remain in the large-scale production and optimization of 4-Fluoro-2-methyl-6-nitromandelic acid. Current synthetic methods often involve complex and low-yield reactions, necessitating further research to streamline production processes. Additionally, more in vivo studies are required to fully assess the compound's safety and efficacy in therapeutic contexts. Nevertheless, the ongoing research efforts highlight the compound's potential to contribute to advancements in drug discovery and chemical biology.
In conclusion, 4-Fluoro-2-methyl-6-nitromandelic acid (CAS: 1806427-93-9) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural features and diverse applications make it a valuable candidate for further investigation. As research continues to uncover its potential, this compound is poised to play a significant role in the development of new therapeutic agents and biochemical tools.
1806427-93-9 (4-Fluoro-2-methyl-6-nitromandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)